Cas no 2168160-63-0 (4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol)

• Product Name: 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol
• CAS No: 2168160-63-0
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5900493
• PubChem ID: 126856778
• Update Time: 2025-06-08

4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ol, tetrahydro-4-[[2-(1-methylethyl)-1H-imidazol-1-yl]methyl]-
• 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol
• 2168160-63-0
• AKOS032844483
• F6438-7184
• 4-[(2-propan-2-ylimidazol-1-yl)methyl]oxan-4-ol

• Inchi： 1S/C12H20N2O2/c1-10(2)11-13-5-6-14(11)9-12(15)3-7-16-8-4-12/h5-6,10,15H,3-4,7-9H2,1-2H3
• InChI Key： FXJDZGMQBMGNAG-UHFFFAOYSA-N
• SMILES： C1OCCC(CN2C(C(C)C)=NC=C2)(O)C1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 404.4±20.0 °C(Predicted)
• pka: 14.08±0.20(Predicted)

Additional information on 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol

Research Brief on 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol (CAS: 2168160-63-0)

The compound 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol (CAS: 2168160-63-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel small-molecule inhibitors. The imidazole and oxane moieties in its structure provide a robust platform for interactions with biological targets, particularly enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases implicated in cancer progression, with IC50 values in the nanomolar range.

The synthesis of 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol has been optimized in recent years, with several research groups reporting high-yield, scalable protocols. A notable advancement is the use of microwave-assisted organic synthesis (MAOS), which reduces reaction times and improves purity. The compound's stability under physiological conditions has also been confirmed, making it a promising candidate for further preclinical evaluation.

In addition to its kinase inhibitory properties, preliminary data suggest that this compound may modulate immune responses by targeting toll-like receptors (TLRs). A 2024 study in ACS Chemical Biology revealed its ability to suppress pro-inflammatory cytokine production in vitro, positioning it as a potential lead for autoimmune disease therapeutics. However, further in vivo studies are required to validate these findings and assess pharmacokinetic profiles.

Despite its promise, challenges remain in the development of 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academia and industry are underway to overcome these hurdles, with several patents filed in the past year covering novel derivatives and delivery systems.

In conclusion, 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}oxan-4-ol represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifaceted activity and adaptability to structural modifications make it a valuable tool for researchers exploring new therapeutic avenues. Future research should focus on elucidating its mechanism of action at the molecular level and advancing lead candidates through the drug development pipeline.